Cas no 88184-08-1 (Acetamide, N-(3,4,6-trimethyl-2-nitrophenyl)-)
88184-08-1 structure
Product Name:Acetamide, N-(3,4,6-trimethyl-2-nitrophenyl)-
CAS No:88184-08-1
MF:C11H14N2O3
MW:222.240462779999
CID:641883
PubChem ID:53758565
Update Time:2025-04-19
Acetamide, N-(3,4,6-trimethyl-2-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Acetamide, N-(3,4,6-trimethyl-2-nitrophenyl)-
- N-(3,4,6-trimethyl-2-nitrophenyl)acetamide
- DTXSID00706454
- 88184-08-1
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- Inchi: 1S/C11H14N2O3/c1-6-5-7(2)10(12-9(4)14)11(8(6)3)13(15)16/h5H,1-4H3,(H,12,14)
- InChI Key: DGFDREPCJGCEBJ-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(C(C)=CC(C)=C1C)NC(C)=O)=O
Computed Properties
- Exact Mass: 222.10044231g/mol
- Monoisotopic Mass: 222.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 74.9Ų
Acetamide, N-(3,4,6-trimethyl-2-nitrophenyl)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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